Cas no 313241-30-4 (6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid
• CAS No: 313241-30-4
• MF: C₁₆H₁₀BrNO₃
• MW: 344.15950345993
• MDL: MFCD00807722
• CID: 1075475
• PubChem ID: 753137
• Update Time: 2025-05-26

6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid
• 6-BROMO-2-(3-HYDROXYPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• AC1LFG02
• BBL017023
• CCG-116055
• MolPort-001-495-458
• Oprea1_246927
• Oprea1_271344
• STK439124
• CS-0318123
• DTXSID20353787
• 6-bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylicacid
• MFCD00807722
• 4-quinolinecarboxylic acid, 6-bromo-2-(3-hydroxyphenyl)-
• ALBB-011590
• 313241-30-4
• SB72349
• AKOS000264048
• VS-05782

• MDL： MFCD00807722
• Inchi： 1S/C16H10BrNO3/c17-10-4-5-14-12(7-10)13(16(20)21)8-15(18-14)9-2-1-3-11(19)6-9/h1-8,19H,(H,20,21)
• InChI Key： QYJSYSNGXIKVGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C(=O)O)C=C(C1C=CC=C(C=1)O)N=2

Computed Properties

• Exact Mass: 342.98441g/mol
• Monoisotopic Mass: 342.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.4Ų

Additional information on 6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid

Recent Advances in the Study of 6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid (CAS: 313241-30-4)

The compound 6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid (CAS: 313241-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline derivative has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Its unique structural features, including the bromo substituent and the carboxylic acid moiety, contribute to its ability to interact with specific biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study further elucidated the compound's binding mode through X-ray crystallography, revealing critical interactions with the enzyme's active site.

In addition to its anti-inflammatory properties, 6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid has shown potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by modulating the activity of pro-apoptotic proteins. The researchers also noted that the bromo substituent plays a crucial role in enhancing the compound's cytotoxicity, suggesting opportunities for further structural optimization.

The synthetic accessibility of 6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid has also been a focus of recent investigations. A team of chemists from the University of Cambridge developed a novel, high-yield synthesis route for this compound, as detailed in a 2023 publication in Organic Letters. The new method employs a palladium-catalyzed cross-coupling reaction, significantly improving the efficiency and scalability of the synthesis. This advancement is expected to facilitate further pharmacological studies and the development of derivatives with enhanced bioactivity.

Despite these promising findings, challenges remain in the clinical translation of 6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid. Pharmacokinetic studies have indicated that the compound exhibits limited oral bioavailability, necessitating the exploration of prodrug strategies or formulation improvements. Additionally, ongoing research aims to elucidate its potential off-target effects and long-term safety profile. These aspects will be critical for advancing the compound toward preclinical and clinical development.

In conclusion, 6-Bromo-2-(3-hydroxyphenyl)quinoline-4-carboxylic acid represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Recent studies have shed light on its mechanisms of action, synthetic routes, and therapeutic applications, paving the way for future research. Continued efforts to optimize its pharmacokinetic properties and evaluate its safety will be essential for realizing its full therapeutic potential.